2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-ethyl-N-phenylacetamide
• InChI: InChI=1S/C17H16N2O2S/c1-2-19(13-8-4-3-5-9-13)16(20)12-22-17-18-14-10-6-7-11-15(14)21-17/h3-11H,2,12H2,1H3
• InChI Key: GNIZCPGAZBORRO-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide, also known as BZT-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BZT-1 belongs to the class of benzoxazole derivatives and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been shown to have a high affinity for the dopamine transporter (DAT) and the serotonin transporter (SERT), which makes it a potential candidate for the treatment of psychiatric disorders such as depression and addiction.

Mechanism of Action

2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide acts by inhibiting the reuptake of dopamine and serotonin in the brain, leading to an increase in their levels. This mechanism of action is similar to that of other drugs used to treat depression and addiction, such as selective serotonin reuptake inhibitors (SSRIs) and dopamine reuptake inhibitors (DRIs).
Biochemical and Physiological Effects:
2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, leading to an improvement in mood and a reduction in addictive behaviors. Additionally, 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide has been shown to have antioxidant properties, which may make it a potential candidate for the treatment of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide in lab experiments is its high affinity for DAT and SERT, which makes it a useful tool for studying the mechanisms of action of these transporters. Additionally, 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide has been shown to have a low toxicity profile, which makes it a safer alternative to other drugs used in similar studies. However, one limitation of using 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide in lab experiments is its relatively low solubility in water, which may limit its use in certain assays.

Future Directions

There are several future directions for research on 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide. One area of interest is the development of 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide derivatives with improved pharmacological properties. Additionally, there is a need for further studies to determine the long-term effects of 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide on the brain and the potential for addiction. Further research is also needed to determine the potential therapeutic applications of 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide in the treatment of neurodegenerative diseases and other psychiatric disorders.

Synthesis Methods

The synthesis of 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide involves the reaction of 2-aminobenzoxazole with ethyl chloroacetate and phenyl isothiocyanate in the presence of a base. The resulting product is then purified using column chromatography to obtain 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide in its pure form.